![molecular formula C15H20N2O6S2 B2682047 Methyl 4-((4-(cyclopropylsulfonyl)piperazin-1-yl)sulfonyl)benzoate CAS No. 1226443-43-1](/img/structure/B2682047.png)
Methyl 4-((4-(cyclopropylsulfonyl)piperazin-1-yl)sulfonyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 4-((4-(cyclopropylsulfonyl)piperazin-1-yl)sulfonyl)benzoate, also known as CSPB, is a chemical compound used in scientific research. It belongs to the family of sulfonamide compounds and has shown potential in various areas of research, including cancer treatment, anti-inflammatory effects, and neurological disorders.
Scientific Research Applications
Metabolic Pathways and Enzyme Inhibition
Studies on related sulfonyl compounds have explored their metabolic processing and interaction with various enzymes. For instance, research on the oxidative metabolism of novel antidepressants in human liver microsomes highlights the role of cytochrome P450 enzymes in metabolizing compounds to their hydroxy-phenyl metabolites, sulfoxides, and benzoic acid derivatives (Hvenegaard et al., 2012). This insight into the metabolic pathways is crucial for understanding how related compounds, including Methyl 4-((4-(cyclopropylsulfonyl)piperazin-1-yl)sulfonyl)benzoate, might be processed in the body.
Therapeutic Applications and Drug Development
The synthesis and evaluation of N-((1-(4-(Sulfonyl)piperazin-1-yl)cycloalkyl)methyl)benzamide inhibitors of glycine transporter-1 (GlyT-1) demonstrate the therapeutic potential of sulfonyl compounds in treating neurological conditions (Cioffi et al., 2016). These compounds show a balance between in vitro potency and favorable pharmacological profiles, indicating the potential for developing new treatments based on the structural motifs of sulfonyl compounds.
Chemical Synthesis and Compound Modification
Research into the light-induced transformation of tribenuron-methyl, a related sulfonylurea herbicide, reveals the formation of various photoproducts, including methyl-2-(aminosulfonyl) benzoate and its derivatives, upon irradiation (Bhattacharjee & Dureja, 1999). This study underscores the chemical reactivity and potential for modification of sulfonyl compounds, which could be applicable in designing new molecules with specific properties or activities.
Environmental and Agricultural Research
The study on environmental factors affecting the herbicidal activity of DPX-A7881, another sulfonylurea compound, highlights the importance of understanding how such chemicals interact with their environment, which could be relevant for the application of this compound in agriculture or environmental management (Buchanan et al., 1990).
properties
IUPAC Name |
methyl 4-(4-cyclopropylsulfonylpiperazin-1-yl)sulfonylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O6S2/c1-23-15(18)12-2-4-13(5-3-12)24(19,20)16-8-10-17(11-9-16)25(21,22)14-6-7-14/h2-5,14H,6-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDZBMLOCGKDWJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)S(=O)(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.